Cas no 208035-62-5 (2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-)

2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)- structure
208035-62-5 structure
Product Name:2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
CAS No:208035-62-5
MF:C19H34O3
MW:310.47146654129
CID:289249
PubChem ID:23275953
Update Time:2025-04-19

2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
    • propan-2-yl (2Z,4Z)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoate
    • 2,4-Dodecadienoic acid, 11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
    • 208035-62-5
    • (2Z,4Z,7S)-1-Methylethyl 11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
    • 1-Methylethyl (2Z,4Z,7S)-11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
    • Inchi: 1S/C19H34O3/c1-15(2)22-18(20)14-17(4)11-8-10-16(3)12-9-13-19(5,6)21-7/h8,11,14-16H,9-10,12-13H2,1-7H3/b11-8-,17-14-
    • InChI Key: NFGXHKASABOEEW-RNTZQGMKSA-N
    • SMILES: O(C)C(C)(C)CCCC(C)C/C=C\C(=C/C(=O)OC(C)C)\C

Computed Properties

  • Exact Mass: 310.250795
  • Monoisotopic Mass: 310.250795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Boiling Point: 100 deg C @ 0.05 mm Hg
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